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Compound of Interest

Compound Name: X-Gal

Cat. No.: B013511 Get Quote

Introduction

X-Gal (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside) is a chromogenic substrate for the

enzyme β-galactosidase. In molecular biology, it is extensively used in conjunction with IPTG

(isopropyl-β-D-thiogalactopyranoside) for blue-white screening. This technique allows for the

visual identification of recombinant bacteria in cloning experiments. When the lacZ gene is

intact, β-galactosidase is expressed and cleaves X-Gal, resulting in the formation of a blue

insoluble product. Insertion of a DNA fragment into the lacZ gene disrupts its expression,

leading to the formation of white colonies. Proper preparation and storage of the X-Gal stock

solution are critical for the reliability and success of blue-white screening.

Data Presentation
The following table summarizes the key quantitative data for the preparation and storage of X-
Gal stock solutions.
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Parameter Value Solvents Notes

Solubility Soluble

N,N-

Dimethylformamide

(DMF), Dimethyl

Sulfoxide (DMSO)

Insoluble in water.

Stock Solution

Concentration
20 mg/mL DMF or DMSO

A commonly used and

effective

concentration.

Storage Temperature -20°C (Freezer) - For long-term stability.

Working

Concentration (in

media)

40 µg/mL -

This is a typical final

concentration in agar

plates.

Volume for Spreading
40 µL of 20 mg/mL

stock per plate
-

When spreading

directly onto the

surface of pre-poured

agar plates.

Experimental Protocols
Protocol: Preparation of 20 mg/mL X-Gal Stock Solution

This protocol outlines the steps for preparing a 20 mg/mL stock solution of X-Gal.

Materials:

X-Gal powder (5-bromo-4-chloro-3-indolyl-β-D-galactopyranoside)

N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Sterile, light-blocking microcentrifuge tubes or a vial wrapped in aluminum foil

Vortex mixer

Calibrated scale
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Pipettes and sterile tips

Procedure:

Weighing X-Gal: In a suitable weighing vessel, carefully weigh out the desired amount of X-
Gal powder. For example, to prepare 1 mL of a 20 mg/mL solution, weigh 20 mg of X-Gal.

Dissolving X-Gal: Transfer the weighed X-Gal powder into a sterile, light-blocking

microcentrifuge tube or a vial wrapped in aluminum foil.

Adding Solvent: Add the appropriate volume of DMF or DMSO to the tube. For a 20 mg/mL

solution, add 1 mL of the solvent for every 20 mg of X-Gal powder.

Mixing: Vortex the solution until the X-Gal powder is completely dissolved. This may take a

few minutes. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid

overheating.

Sterilization: X-Gal solutions are typically not sterilized by autoclaving as this can cause

degradation. The solvents (DMF and DMSO) are inhibitory to bacterial growth, and filtration

is generally not required.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in light-

blocking microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C.

Mandatory Visualizations
Diagram 1: Workflow for X-Gal Stock Solution Preparation
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Weigh X-Gal Powder

Transfer to Light-Protected Tube

Add DMF or DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing X-Gal stock solution.

Diagram 2: Storage and Handling Guidelines for X-Gal Stock Solution
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Storage Conditions

Handling Practices

Store at -20°C

Protect from Light (Use amber tubes or foil) Aliquot to Avoid Freeze-Thaw

Sterilization is Not Required

Click to download full resolution via product page

Caption: Key guidelines for storing and handling X-Gal stock solutions.

To cite this document: BenchChem. [Application Notes and Protocols: Preparation and
Storage of X-Gal Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013511#preparation-and-storage-of-x-gal-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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